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Compound of Interest

1-(Benzyloxy)-3-
Compound Name:
(chloromethyl)benzene

Cat. No.: B139797

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and reactivity of 1-(Benzyloxy)-3-(chloromethyl)benzene, a key intermediate in organic
synthesis. This document is intended to serve as a valuable resource for professionals in
research and development, particularly in the pharmaceutical and chemical industries.

Chemical Identity and Properties

1-(Benzyloxy)-3-(chloromethyl)benzene, also known as 3-(benzyloxy)benzyl chloride, is a
disubstituted aromatic compound. Its structure features a benzyl ether and a chloromethyl
group attached to a benzene ring at the meta position. This unique combination of functional
groups makes it a versatile building block for the synthesis of more complex molecular
architectures.

Table 1: Chemical Identifiers

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b139797?utm_src=pdf-interest
https://www.benchchem.com/product/b139797?utm_src=pdf-body
https://www.benchchem.com/product/b139797?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Identifier Value

CAS Number 24033-03-2[1][2][3]

Molecular Formula C14H13CIO[2]

Molecular Weight 232.71 g/mol [1][2]

IUPAC Name 1-(Benzyloxy)-3-(chloromethyl)benzene
InChl Key MKXVKELDRLNWGV-UHFFFAOYSA-N[1]

Table 2: Physical and Chemical Properties

Property

Value

Physical State

Colorless Qil[2]

Boiling Point Data not available
Melting Point Not reported[1]
. Soluble in Chloroform, Dichloromethane, Ethyl
Solubility
Acetate, Methanol[2]
Storage Store at 0-8 °C[2]

Spectroscopic Data

While complete spectral data is not readily available in all public databases, the expected

spectral characteristics are summarized below based on the compound's structure.

Table 3: Spectroscopic Characteristics
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Technique Expected Data

Key signals include the benzyloxy methylene
protons (CH2) around & 4.8-5.2 ppm and the

1H NMR chloromethyl methylene protons (CHz) around &
4.5-4.7 ppm.[1] Aromatic protons would appear
in the 8 6.8-7.5 ppm region.

Expected signals for benzylic carbons, aromatic
13C NMR
carbons, and the chloromethyl carbon.

The molecular ion peak (M*) is expected at m/z
M s E) 232.[1] Fragmentation would likely involve the
ass Spec
P loss of a chlorine atom and cleavage at the

benzylic positions.

Characteristic peaks for C-O-C ether stretching,
Infrared (IR) C-H aromatic and aliphatic stretching, and C-ClI

stretching.

Synthesis and Experimental Protocols

1-(Benzyloxy)-3-(chloromethyl)benzene can be synthesized through several routes. The
following protocols are based on established chemical transformations.

Synthesis from m-Cresol

This two-step synthesis involves the benzylation of m-cresol followed by radical chlorination of
the methyl group.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b139797
https://www.benchchem.com/product/b139797
https://www.benchchem.com/product/b139797?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing
Benzyl Bromide

m-Cresol K2COs, DMF
80-100°C
enzylation
Clz, LED light
(S-Benzyloxytoluene) lonic Liquid Catalyst, 58°C

Radical Chlorination

( )

Click to download full resolution via product page

Caption: Synthesis of 1-(Benzyloxy)-3-(chloromethyl)benzene from m-Cresol.
Experimental Protocol:

o Step 1: Benzylation of m-Cresol. To a solution of m-cresol in dimethylformamide (DMF), add
potassium carbonate (K2COs) as a base.[1] Add benzyl bromide dropwise to the mixture.
Heat the reaction mixture to 80-100°C and stir until the reaction is complete (monitored by
TLC).[1] The resulting product is 3-benzyloxytoluene, with an approximate yield of 85%.[1]

e Step 2: Radical Chlorination. The 3-benzyloxytoluene is then subjected to radical
chlorination.[1] Using a catalyst such as 1-butyl-3-methylimidazolium chloride (0.5 mol%) in a
solvent like tetrafluorohexane, chlorine gas is introduced while irradiating with LED light (450
nm) at a temperature of 58°C.[1] This method selectively chlorinates the methyl group,
yielding the final product with a high yield (around 99.2%).[1]

Synthesis from 3-Hydroxybenzyl Alcohol
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This route involves protecting the hydroxyl group via benzylation, followed by conversion of the
alcohol to a chloride.

Experimental Protocol:

e Step 1: Benzylation of 3-Hydroxybenzyl Alcohol. In a flask, 3-hydroxybenzyl alcohol is
dissolved in tetrahydrofuran (THF). Sodium hydride (NaH) is added as a strong base at 0°C
to deprotonate the phenolic hydroxyl group. Benzyl bromide is then added, and the reaction
is allowed to warm to room temperature. This step yields 3-benzyloxybenzyl alcohol.

o Step 2: Conversion to Chloride. The 3-benzyloxybenzyl alcohol is dissolved in
dichloromethane (DCM). Thionyl chloride (SOCIz2) is added, and the mixture is refluxed.[1]
This converts the primary alcohol to the corresponding chloride, 1-(benzyloxy)-3-
(chloromethyl)benzene, with a yield of approximately 90%.[1]

Reactivity and Applications in Drug Development

The reactivity of 1-(benzyloxy)-3-(chloromethyl)benzene is primarily dictated by its two
functional groups. The benzyloxy group can serve as a protecting group, while the chloromethyl
group is an excellent electrophilic site for nucleophilic substitution reactions.

4 N

Potential Products

| —»

Nucleophilic Substitution
(e.g., with -CN, -OR, -NRz)

Reduction
(e.g., with LiAIH4)
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Caption: Reactivity of 1-(Benzyloxy)-3-(chloromethyl)benzene.
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This compound serves as a crucial starting material or intermediate in the synthesis of a variety
of organic molecules.[1] Its derivatives have been investigated for several potential therapeutic
applications:

e Anti-HIV Activity: Benzyloxy compounds have been explored in the development of non-
nucleoside reverse transcriptase inhibitors (NNRTIs) for the treatment of HIV.[1]

e Anti-inflammatory Effects: Derivatives may possess anti-inflammatory properties, making
them candidates for new therapeutic agents for inflammatory diseases.[1]

e Anticancer Potential: The structural motifs present in this compound are found in molecules
that have shown cytotoxic effects on cancer cell lines, potentially through the induction of
apoptosis.[1]

Safety and Handling

1-(Benzyloxy)-3-(chloromethyl)benzene is classified as an irritant. Appropriate personal
protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn
when handling this chemical. Work should be conducted in a well-ventilated fume hood.

Table 4: Safety Information

Hazard Information Precautionary Measures

Hazard Codes Xi (Irritant)[2]

R36/37/38: Irritating to eyes, respiratory system,
and skin.[2]

Risk Statements

S26: In case of contact with eyes, rinse
Safety Statements immediately with plenty of water and seek

medical advice.[2]

Transport Information UN 3077[2]

Always consult the latest Safety Data Sheet (SDS) from the supplier before handling this
compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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